Cas no 1395498-37-9 (3-(2-Ethoxy-2-oxoethylidene)-4-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: 3-(2-Ethoxy-2-oxoethylidene)-4-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 1395498-37-9
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 1028513
• PubChem ID: 71711069
• Update Time: 2025-07-21

3-(2-Ethoxy-2-oxoethylidene)-4-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• 3-(2-Ethoxy-2-oxoethylidene)-4-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester
• tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• (Z)-Tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• 1395498-37-9
• tert-butyl (Z)-3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• 1422462-67-6
• G12012
• DTXSID70856758
• (Z)-Tert-butyl3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate

• Inchi： 1S/C14H21NO5/c1-5-19-12(17)8-10-9-15(7-6-11(10)16)13(18)20-14(2,3)4/h8H,5-7,9H2,1-4H3/b10-8-
• InChI Key： OBTPHGMAUQDRTM-NTMALXAHSA-N
• SMILES： O(C(N1C/C(=C/C(=O)OCC)/C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 396.1±42.0 °C at 760 mmHg
• Flash Point: 193.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2-Ethoxy-2-oxoethylidene)-4-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)